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Compound of Interest

Compound Name: Nickel dithiocyanate
CAS No.: 13689-92-4
Cat. No.: B1234038
Get Quote

Executive Summary

Nickel(ll) dithiocyanate (

) is a coordination polymer distinguished by its ambidentate ligand chemistry and unique
magnetic ordering.[1] While historically utilized primarily in chemical separation sciences
(Werner clathrates), recent 2024 breakthroughs have positioned it as a candidate in wound
care therapeutics due to its potent antibiofilm and antimicrobial properties. This guide analyzes

the compound's fundamental physicochemical properties, validated synthesis protocols, and its
evolving role in pharmaceutical development.

Chemical Identity and Structural Architecture[2][3]
[4][5]

Fundamental Nomenclature

o |[UPAC Name: Nickel(ll) thiocyanate[2][3]
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o CAS Registry Number: 13689-92-4[4][3][5]

e Molecular Formula:ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline
ng-star-inserted">

[LI[41[2]3]6]

e Molar Mass: 174.86 g/mol [1][4][3]

o Appearance: Dark chocolate-brown powder (anhydrous); turns green upon hydration or
dissolution in polar solvents.

Coordination Geometry and Polymeric Structure

Unlike simple ionic salts, anhydrous nickel thiocyanate exists as a 2D coordination polymer.
The nickel(Il) center adopts a distorted octahedral geometry, coordinated by nitrogen atoms
from two thiocyanate ligands and sulfur atoms from four adjacent thiocyanate ligands.[1][7][4]

o Ambidentate Ligand Behavior: The thiocyanate ion (

) bridges metal centers. The "hard" Nitrogen binds to the Nickel (consistent with the Irving-
Williams series), while the "soft" Sulfur bridges to adjacent metal centers, creating infinite
sheets.

o Crystal Lattice: The structure belongs to the

space group.[1][6] It forms layers held together by Van der Waals forces, similar to the

structural motif.[4]

Magnetic Properties

Uniquely among first-row transition metal thiocyanates,

exhibits ferromagnetic coupling within its 2D layers, which are then stacked
antiferromagnetically.[2] This contrasts with Mn, Fe, and Co analogs, which are purely
antiferromagnetic.[2] This property makes it a subject of interest for magnetic drug targeting
studies.

Physicochemical Profile
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Table 1: Key Physicochemical Properties of Nickel(ll) Thiocyanate

Property Value | Characteristic Relevance to Research
Soluble in Methanol, Ethanol, N o
- ) Critical for solvent selection in
Solubility Water (with

decomposition/hydration)

ligand exchange reactions.

Magnetic Susceptibility

(Paramagnetic)

Used for characterization via

SQUID magnetometry.

Thermal Stability

Decomposes > 200°C

Stable under standard
solvothermal synthesis

conditions.

Coordination Mode

-bridging (N-bonded and S-
bonded)

Facilitates formation of
supramolecular frameworks
(MOFs).

Electronic State

High-spin

configuration

Results in characteristic d-d
transition colors (Green in

solution).

Validated Synthesis Protocols

For pharmaceutical grade applications, purity is paramount. The following protocols prioritize

the removal of byproducts.

Method A: The Barium Metathesis Route (High Purity)

This method is preferred for isolating the anhydrous solid because the byproduct (

) is insoluble and easily removed by filtration.

Reaction:

Protocol:

¢ Dissolution: Dissolve 10 mmol of Nickel(ll) Sulfate in 20 mL deionized water. Separately,

dissolve 10 mmol Barium Thiocyanate in 20 mL water.

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Precipitation: Slowly add the Barium salt solution to the Nickel solution under vigorous
stirring. A white precipitate (

) will form immediately.
« Filtration: Filter the solution through a 0.22

membrane (PTFE or Nylon) to remove all traces of Barium Sulfate. The filtrate is a green
solution of

 Isolation: Evaporate the filtrate under reduced pressure (Rotavap) at 40°C. Do not overheat.
The resulting solid is the hydrate.

e Dehydration: Dry in a vacuum desiccator over
to obtain the brown anhydrous powder.

Method B: Methanolic Solvothermal Synthesis (For
Complexation)

Used when the goal is to immediately react the nickel thiocyanate with organic ligands (e.g., for
drug precursor synthesis).

Protocol:
e Dissolve

and
in a 1:2 molar ratio in absolute methanol.

» Precipitate

by cooling the solution to 0°C. Filter off the potassium nitrate.

e The methanolic filtrate contains

ready for ligand addition.
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Synthesis Workflow Visualization

Precursors:

NiSO4 (aq) + Ba(SCN)2 (aq)

Mixing & Stirring
(RT, 30 mins)

:

Metathesis Reaction
Formation of BaSO4 ppt

Filtration (0.22 micron)
Remove BaSO4

\
Liquid Phase ‘\Solid Phase (BaS0O4)
|

Filtrate: Waste Disposal

Green Ni(SCN)2 Solution

Rotary Evaporation
(40°C, Vacuum)

Final Product:

Ni(SCN)2 Solid

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the high-purity synthesis of Nickel(ll) Thiocyanate via
barium metathesis.

Biomedical and Pharmaceutical Relevance[2][9][10]
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Therapeutic Application: Wound Healing
Nanocomposites

A pivotal 2024 study has identified Nickel Thiocyanate Nanoparticles (NiISCN-NPs) as a potent
agent for wound care.

¢ Mechanism: The nanoparticles release

and

ions in a controlled manner. The thiocyanate moiety acts as a substrate for peroxidases
(present in biological fluids), generating hypothiocyanite (

), a powerful antimicrobial agent that does not damage host tissue.

» Efficacy: Impregnated cotton gauze showed significant antibiofilm activity against S. aureus
and P. aeruginosa, accelerating scarless wound healing in rat models.

Pharmaceutical Engineering: Werner Clathrates

Nickel thiocyanate is a classic "host" molecule in Werner complexes, specifically

e Function: This complex creates a crystalline lattice with specific voids.

» Application: It selectively encapsulates specific isomers (guests) from a mixture. This is
historically significant for separating chiral drug intermediates or isomeric mixtures (e.g.,
separating xylene isomers) before modern chromatography became scalable.

Ligand Screening and Bioinorganic Modeling

Researchers utilize

to model interactions between metals and nitrogen-rich drugs.

 |sonicotinamide Complexes:

forms complexes with isonicotinamide (an analog of the TB drug Isoniazid). Studying these
crystal structures helps predict how nickel-based impurities might interact with active
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pharmaceutical ingredients (APIs).

Mechanism of Action Diagram

Ni(SCN)2 Dissociation
Source Ni2+ + 2SCN- |— SCN- Substrate
Myeloperoxidase Hypothiocyanite Bacterial Cell Wall Biofilm Removal Rapid Wound
o Cofactor (Enzyme in Wound) (OSCN-) Oxidation Healing
(Endogenous)

Click to download full resolution via product page

Figure 2: The oxidative pathway by which thiocyanate ions derived from Ni(SCN)2 contribute to
antimicrobial activity in wound environments.

Safety and Handling (E-E-A-T)
Nickel compounds are classified as Group 1 Carcinogens (IARC) and potent sensitizers.

Inhalation Risk: Use a localized exhaust hood. Inhalation of nickel dust is linked to nasal and

lung cancers.

o Skin Contact: "Nickel itch" (allergic contact dermatitis) is common. Double nitrile gloves are
mandatory.

¢ Thiocyanate Toxicity: While less toxic than cyanide, thiocyanates can affect thyroid function
(goitrogenic) by inhibiting iodine uptake.

¢ Disposal: Do not dispose of down the drain. Nickel is a heavy metal pollutant. Collect in
"Heavy Metal Inorganic" waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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